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Compound of Interest

Compound Name: EPZ-4777
Cat. No.: B15586608
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents like EPZ-4777, a selective DOT1L inhibitor, are paramount for
laboratory safety and environmental protection. While the specific Safety Data Sheet (SDS) for
EPZ-4777 should be obtained directly from the supplier for detailed guidance, this document
outlines the essential, immediate safety and logistical information for its disposal based on
general best practices for hazardous chemical waste management.

Immediate Safety Protocols

When handling EPZ-4777, it is crucial to adhere to standard laboratory safety protocols to
minimize exposure and risk. Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):
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PPE Category Item Specification

) Must be worn at all times in the
Eye Protection Safety glasses or goggles
laboratory.

) ) ) Nitrile or other appropriate
Hand Protection Chemical-resistant gloves )
material.

] Fully buttoned to protect from
Body Protection Laboratory coat i
spills.

A fume hood is recommended
) ) ) for handling the solid
Respiratory Use in a well-ventilated area )
compound or preparing

solutions.

Step-by-Step Disposal Procedure for EPZ-4777

The disposal of EPZ-4777 and its containers must be managed as hazardous waste. Follow
these procedural steps to ensure safe and compliant disposal.

» Waste Identification and Segregation:

o EPZ-4777 waste, including the pure compound, solutions, and contaminated labware
(e.g., pipette tips, vials), must be treated as hazardous chemical waste.

o Do not mix EPZ-4777 waste with other waste streams unless explicitly permitted by your
institution's hazardous waste management plan. Incompatible chemicals can react
dangerously.[1][2]

o Segregate solid waste from liquid waste.[3] Dry, solid EPZ-4777 should be disposed of in
its original container if possible, or a clearly labeled, compatible container.[3]

o Liquid waste containing EPZ-4777 (e.g., in DMSO or other solvents) should be collected in
a dedicated, leak-proof, and chemically compatible container.[1][2]

» Waste Collection and Labeling:
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o All waste containers must be clearly labeled with the words "Hazardous Waste" and the
full chemical name "EPZ-4777".[2] Abbreviations are not acceptable.

o The label should also include the date accumulation started and the specific contents
(e.g., "EPZ-4777 in DMSQO").

o Keep waste containers securely closed except when adding waste.[2][3]

o Storage of Chemical Waste:

o Store waste containers in a designated, well-ventilated, and secure area, away from
general laboratory traffic.

o Use secondary containment, such as a lab tray or a larger, chemically resistant bin, to
capture any potential leaks or spills.[2][3] The secondary container should be able to hold
at least 110% of the volume of the primary container.[3]

o Disposal of Empty Containers:

o Empty containers of EPZ-4777 must be managed carefully. If the container held a toxic
chemical, it should be triple-rinsed with a suitable solvent.[2]

o The rinsate from this cleaning process is also considered hazardous waste and must be
collected and disposed of accordingly.[2]

o After triple-rinsing, the container can often be disposed of as regular laboratory glass or
plastic waste, but be sure to deface the original label to prevent confusion.[4]

» Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.[2]

o Do not dispose of EPZ-4777 down the drain or in the regular trash.[2][5] This is illegal and
environmentally harmful.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15586608/docs?utm_src=pdf-body#essential-safety-and-disposal-procedures-for-epz-4777
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b15586608/docs?utm_src=pdf-body#essential-safety-and-disposal-procedures-for-epz-4777
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b15586608/docs?utm_src=pdf-body#essential-safety-and-disposal-procedures-for-epz-4777
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b15586608/docs?utm_src=pdf-body#essential-safety-and-disposal-procedures-for-epz-4777
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Experimental Workflow for Chemical Waste
Disposal

The following diagram illustrates the general workflow for the safe disposal of a laboratory

chemical like EPZ-4777.
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Caption: General workflow for hazardous chemical waste disposal in a laboratory setting.
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Disclaimer: This information is intended as a general guide. The Safety Data Sheet (SDS) for
EPZ-4777, available from your chemical supplier, is the definitive source for handling and
disposal information and must be consulted prior to use. Always adhere to your institution's
specific waste management policies and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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